Cas no 1823321-03-4 (3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile)

• Product Name: 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile
• CAS No: 1823321-03-4
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• CID: 5792129
• PubChem ID: 130140222
• Update Time: 2025-06-08

3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1896512
• 3-(5-bromo-2-fluoropyridin-3-yl)propanenitrile
• 1823321-03-4
• 3-Pyridinepropanenitrile, 5-bromo-2-fluoro-
• 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile

• Inchi： 1S/C8H6BrFN2/c9-7-4-6(2-1-3-11)8(10)12-5-7/h4-5H,1-2H2
• InChI Key： MEAHCBNWLVPVON-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCC#N)F

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±37.0 °C(Predicted)
• pka: -2.96±0.20(Predicted)

Additional information on 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile

Introduction to 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile (CAS No. 1823321-03-4)

3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile (CAS No. 1823321-03-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromo and fluorine substituents on the pyridine ring enhances its reactivity, making it a valuable building block for medicinal chemists exploring novel drug candidates.

The molecular structure of 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile consists of a pyridine core substituted at the 5-position with a bromo atom and at the 2-position with a fluorine atom, connected to a propanenitrile group via a carbon chain. This arrangement imparts distinct electronic and steric properties, which are critical for modulating biological activity. The compound’s dual halogenation pattern is particularly intriguing, as it allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In recent years, the demand for halogenated pyridines in pharmaceutical development has surged due to their ability to enhance binding affinity and metabolic stability in drug molecules. Studies have demonstrated that incorporating bromo and fluorine atoms into heterocyclic frameworks can significantly improve pharmacokinetic profiles, leading to more effective therapeutic agents. For instance, derivatives of pyridine have been extensively investigated for their potential in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling applications of 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile is in the synthesis of kinase inhibitors, which are pivotal in targeted cancer therapy. The compound’s structure provides a scaffold that can be modified to selectively inhibit specific kinases involved in tumor growth and progression. Recent research published in leading journals has highlighted its role in developing small-molecule inhibitors with high potency and selectivity. These inhibitors have shown promise in preclinical studies, demonstrating efficacy against resistant cancer cell lines.

The utility of this compound extends beyond oncology; it has also been explored in the development of antiviral agents. The unique electronic properties conferred by the bromo and fluorine substituents allow for optimal interactions with viral proteases and polymerases, disrupting replication cycles. Preliminary data indicate that derivatives of 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile exhibit inhibitory activity against multiple strains of viruses, including those causing chronic infections.

From an agrochemical perspective, this compound has been investigated as a precursor for novel pesticides with enhanced efficacy and reduced environmental impact. The structural features enable the design of molecules that target specific enzymatic pathways in pests while minimizing harm to non-target organisms. Such advancements are crucial in addressing the growing challenge of pest resistance to conventional agrochemicals.

The synthesis of 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as transition-metal catalysis have been employed to achieve high yields and purity levels essential for pharmaceutical applications. The process typically begins with the functionalization of commercially available pyridine derivatives followed by selective bromination and fluorination at desired positions.

Quality control and analytical characterization are paramount when handling such fine chemicals. Techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. These analytical methods ensure that the final product meets stringent industry standards before being used in downstream applications.

The growing interest in halogenated pyridines like 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile underscores their importance as key intermediates in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds with tailored electronic properties will remain indispensable tools for medicinal chemists striving to develop next-generation therapeutics.

In conclusion, 3-(5-Bromo-2-fluoropyridin-3-yl)propanenitrile (CAS No. 1823321-03-4) represents a significant advancement in synthetic chemistry with broad implications across pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for designing innovative molecules with therapeutic potential. As scientific understanding evolves, this compound is poised to play an even greater role in shaping the future of medicine.